Cas no 115044-83-2 (7H-Pyrrolo[2,3-d]pyrimidine-5-carbonitrile,4-amino-7-[(2R,5S)-2,5-dihydro-5-(hydroxymethyl)-2-furanyl]-)

7H-Pyrrolo[2,3-d]pyrimidine-5-carbonitrile,4-amino-7-[(2R,5S)-2,5-dihydro-5-(hydroxymethyl)-2-furanyl]- structure
115044-83-2 structure
Product Name:7H-Pyrrolo[2,3-d]pyrimidine-5-carbonitrile,4-amino-7-[(2R,5S)-2,5-dihydro-5-(hydroxymethyl)-2-furanyl]-
CAS No:115044-83-2
MF:C12H11N5O2
MW:257.248041391373
CID:143231
PubChem ID:451956
Update Time:2025-04-19

7H-Pyrrolo[2,3-d]pyrimidine-5-carbonitrile,4-amino-7-[(2R,5S)-2,5-dihydro-5-(hydroxymethyl)-2-furanyl]- Chemical and Physical Properties

Names and Identifiers

    • 7H-Pyrrolo[2,3-d]pyrimidine-5-carbonitrile,4-amino-7-[(2R,5S)-2,5-dihydro-5-(hydroxymethyl)-2-furanyl]-
    • 4-amino-7-[(2R,5S)-5-(hydroxymethyl)-2,5-dihydrofuran-2-yl]pyrrolo[2,3-d]pyrimidine-5-carbonitrile
    • 115044-83-2
    • 7-Cyano-7-deaza-2',3'-didehydrodideoxyadenosine
    • 7H-Pyrrolo(2,3-d)pyrimidine-5-carbonitrile, 4-amino-7-(2,5-dihydro-5-(hydroxymethyl)-2-furanyl)-, (2R-cis)-
    • 7H-Pyrrolo[2,3-d]pyrimidine-5-carbonitrile, 4-amino-7-[2,5-dihydro-5-(hydroxymethyl)-2-furanyl]-, (2R-cis)-
    • SCHEMBL6875297
    • D4Toy
    • DTXSID30150946
    • 4-Amino-7-((2R,5S)-5-(hydroxymethyl)-2,5-dihydrofuran-2-yl)-7H-pyrrolo[2,3-d]pyrimidine-5-carbonitrile
    • Inchi: 1S/C12H11N5O2/c13-3-7-4-17(9-2-1-8(5-18)19-9)12-10(7)11(14)15-6-16-12/h1-2,4,6,8-9,18H,5H2,(H2,14,15,16)/t8-,9+/m0/s1
    • InChI Key: MKPNXBOGNDTEQA-DTWKUNHWSA-N
    • SMILES: O1[C@H](CO)C=C[C@@H]1N1C=C(C#N)C2=C(N)N=CN=C12

Computed Properties

  • Exact Mass: 257.091
  • Monoisotopic Mass: 257.091
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 420
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 110Ų

Experimental Properties

  • Density: 1.62
  • Boiling Point: 605.6°C at 760 mmHg
  • Flash Point: 320.1°C
  • Refractive Index: 1.781
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